Cas no 33420-37-0 (Pyrazine-2,3,5,6-tetracarbonitrile)

Pyrazine-2,3,5,6-tetracarbonitrile Properties

Names and Identifiers

• Pyrazine-2,3,5,6-tetracarbonitrile
• 2,3,5,6-Pyrazinetetracarbonitrile
• 2,3,5,6‐PYRAZINETETRACARBONITRILE
• 1,2,4,5-tetracyanopyrazine
• 2,3,4,5,6-PENTAFLUOROPHENYL4-METHOXYBENZENESULFONATE
• 2,3,5,6-tetracyano pyrazine
• Pyrazinetetracarbonitrile
• tetracyanopyrazine
• NSC 174509
• VOHLAVUPSKBRPU-UHFFFAOYSA-N
• 2,3,5,6-PYRAZINETETRACARBONITRILE
• MFCD00196886
• DTXSID30306163
• AKOS006345274
• NSC-174509
• 33420-37-0
• CS-0187618
• D97395
• NSC174509
• pyrazine-2,3,5,6-tetracarbonitrile
• BS-49399
• DB-068819
• 2,3,5,6-Tetracyanopyrazine
• Tetracyanopyrazine
• +Expand

• MDL： MFCD00196886
• InChIKey： VOHLAVUPSKBRPU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8N6/c9-1-5-6(2-10)14-8(4-12)7(3-11)13-5
• SMILES： C(#N)C1=NC(=C(C#N)N=C1C#N)C#N

Computed Properties

• Exact Mass: 180.01800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 180.018
• Heavy Atom Count: 14
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 121A^2

Experimental Properties

• LogP: -0.03668
• PSA: 120.94000
• Refractive Index: 1.62
• Boiling Point: 487.3 °C at 760 mmHg
• Melting Point: 274-276 ºC
• Flash Point: 152.9 °C
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),

Pyrazine-2,3,5,6-tetracarbonitrile Security Information

Pyrazine-2,3,5,6-tetracarbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%